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Compound of Interest

Compound Name: UNC2025 hydrochloride

Cat. No.: B2484027

This document provides crucial safety protocols and logistical guidance for researchers,
scientists, and drug development professionals handling UNC2025 hydrochloride. The
following procedures are designed to ensure the safe handling, use, and disposal of this
potent, orally active Mer/FIt3 inhibitor.

Hazard Identification and Personal Protective
Equipment (PPE)

While a specific Safety Data Sheet (SDS) for UNC2025 hydrochloride is not publicly available,
its nature as a potent, ATP-competitive kinase inhibitor necessitates handling it as a hazardous
compound.[1][2][3][4] Personnel should adhere to stringent safety protocols to minimize
exposure.

Recommended Personal Protective Equipment (PPE):

Based on guidelines for handling hazardous drugs, the following PPE is mandatory when
working with UNC2025 hydrochloride in solid or solution form.[5][6][7][8][9]
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Task

Required PPE

Weighing and Aliquoting Powder

Double Chemotherapy Gloves, Disposable
Gown, N95 Respirator, Face Shield, and Eye
Protection. To be performed in a certified
chemical fume hood or a Class Il Biosafety
Cabinet.

Preparing Solutions

Double Chemotherapy Gloves, Disposable
Gown, Eye Protection, and Face Shield. To be

performed in a certified chemical fume hood.

Administering to Animals

Double Chemotherapy Gloves, Disposable

Gown, and Eye Protection.

Handling Waste and Decontamination

Double Chemotherapy Gloves, Disposable

Gown, and Eye Protection.

Operational Plan: Step-by-Step Guidance

2.1. Receiving and Storage:

e Upon receipt, visually inspect the container for any damage or leaks.

o Store UNC2025 hydrochloride powder at -20°C for up to one year or at -80°C for extended

periods.[1]

e Stock solutions in DMSO can be stored at -20°C for up to one month or -80°C for up to six

months.[1]
2.2. Preparation of Stock Solutions:

 Solubility Data:

Solvent

Maximum Solubility

| DMSO | 100 mg/mL (194.88 mM)[2] |
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e Protocol for 10 mM Stock Solution in DMSO:

o

Ensure all work is performed in a chemical fume hood.
o Wear appropriate PPE as outlined in the table above.
o Allow the UNC2025 hydrochloride vial to equilibrate to room temperature before opening.

o Add the calculated volume of fresh, anhydrous DMSO to the vial to achieve a 10 mM
concentration.

o Vortex briefly to fully dissolve the compound.
o Aliquot into smaller, single-use volumes to avoid repeated freeze-thaw cycles.

o Clearly label all aliquots with the compound name, concentration, solvent, and date of
preparation.

2.3. Preparation of Working Solutions for In Vivo Studies:
The following protocols yield a clear solution of = 1 mg/mL.[1]

o PEG300/Tween-80/Saline Formulation:

o

Start with a 10 mg/mL stock solution in DMSO.

[¢]

For a 1 mL working solution, mix 100 pL of the DMSO stock solution with 400 uL of
PEGS300.

[¢]

Add 50 pL of Tween-80 and mix until the solution is clear.

[¢]

Add 450 L of saline to reach the final volume of 1 mL.
e SBE-B-CD in Saline Formulation:
o Start with a 10 mg/mL stock solution in DMSO.

o For a1 mL working solution, add 100 pL of the DMSO stock solution to 900 L of a 20%
SBE-[3-CD solution in saline.
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o Mix thoroughly until the solution is clear.
2.4. Disposal Plan:

o Solid Waste: All disposable PPE (gloves, gowns, etc.), contaminated labware (pipette tips,
tubes), and empty vials should be collected in a designated hazardous waste container
labeled "Hazardous Chemical Waste" and "Cytotoxic Agent."

e Liquid Waste: Unused solutions containing UNC2025 hydrochloride should be collected in
a dedicated, sealed, and clearly labeled hazardous liquid waste container. Do not pour down
the drain.

o Follow all institutional and local regulations for the disposal of hazardous chemical waste.

Experimental Workflow and Safety Diagram

The following diagram illustrates the standard workflow for handling UNC2025 hydrochloride,
emphasizing critical safety checkpoints.
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Caption: Workflow for Safe Handling of UNC2025 Hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-unc2025-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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